2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O2/c1-13-8-9-17(10-14(13)2)21-19(22)16(12-20)11-15-6-4-5-7-18(15)23-3/h4-10,16H,11H2,1-3H3,(H,21,22)
• InChI Key: KMDBEBIWAOVBEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(CC2=CC=CC=C2OC)C#N)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)propanamide, also known as 2-CNMP, is a synthetic compound that has recently become of great interest in the scientific research community. It is a highly versatile compound that can be used to study a wide range of biological processes.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies for the synthesis of derivatives with potential biological activities. For example, the synthesis of diphenylcyanamide derivatives, including methods that could potentially be applied to compounds with similar structures, has been explored for their slight toxic effects on mosquito larvae (Robinson, 1954). This indicates a potential for the exploration of pest control applications.

Optical and Physical Properties

• Research into 3-aryl-2-cyano acrylamide derivatives, including a structurally similar compound, highlighted the impact of stacking modes on their mechanofluorochromic properties. These compounds exhibited distinct optical properties based on their crystalline structure, suggesting applications in materials science for developing new luminescent materials (Song et al., 2015).

Potential Anticancer Applications

• The catalysis by molecular iodine for the synthesis of 1,8-dioxo-octahydroxanthenes, including derivatives of compounds similar to "2-cyano-N-(3,4-dimethylphenyl)-3-(2-methoxyphenyl)propanamide", has shown good anti-proliferative properties in vitro against cancer cell lines. This suggests potential applications in the development of new anticancer agents (Mulakayala et al., 2012).

Electrochemical Behavior

• Studies on the electrochemical behavior of unsymmetrical dihydropyridine derivatives have revealed insights into their reduction mechanisms, offering potential applications in the development of electrochemical sensors or in synthetic chemistry (David et al., 1995).

Photochemical Reactions

• The photochemical reactions of related compounds have been studied for their potential in organic synthesis, including the photogeneration and reactivity of aryl cations from aromatic halides. This research could have implications for synthetic methodologies in organic chemistry (Protti et al., 2004).